Cas no 76063-06-4 (11-Dodecenoic acid, ethyl ester)

• Product Name: 11-Dodecenoic acid, ethyl ester
• CAS No: 76063-06-4
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 538414
• PubChem ID: 17825059
• Update Time: 2025-04-19

11-Dodecenoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 11-Dodecenoic acid, ethyl ester
• ethyl dodec-11-enoate
• 76063-06-4
• SCHEMBL817977
• dodec-11-enoic acid ethyl ester
• DTXSID90591139
• ethyl 11-dodecenoate

• Inchi： 1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h3H,1,4-13H2,2H3
• InChI Key： ZJBHYKJKLISMQA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters